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Compound of Interest

Compound Name: Fmoc-D-Phe-Cl

Cat. No.: B15327553

Get Quote

Executive Safety Summary & Chemical Identity
Fmoc-D-Phe-Cl (9-Fluorenylmethoxycarbonyl-D-phenylalanyl chloride) is a highly reactive acyl

chloride used in peptide synthesis. Unlike its carboxylic acid parent, this compound presents

immediate respiratory and corrosive hazards due to its hydrolytic instability.
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Property Specification Critical Hazard Note

CAS Number
205526-23-4 (Generic for

isomer)

Verify specific isomer on bottle

(D- vs L-).

Functional Group Acyl Chloride (-COCl)
Water Reactive: Hydrolyzes

rapidly to release HCl gas.

Protecting Group Fmoc

Base Sensitive: Cleaves in

presence of secondary

amines/bases.

Physical State White to off-white powder

May form "crust" on cap due to

hydrolysis; potential pressure

buildup.

RCRA Status Characteristic Waste
D002 (Corrosive), D003

(Reactive).

CORE DIRECTIVE: Never dispose of Fmoc-D-Phe-Cl directly into trash, drains, or aqueous

waste containers. Contact with water triggers an exothermic release of hydrochloric acid fumes.

The "Why" Behind the Protocol (Expertise & Logic)
As researchers, we often treat protected amino acids as benign white powders. However, the

conversion of the C-terminus to an acid chloride fundamentally alters the safety profile.

The Hydrolysis Trap: Upon contact with moisture (even humid air), the -Cl group is displaced

by -OH.

Reaction:

Consequence: A trash bin containing this compound can fill a lab with corrosive fog

overnight.

The Fmoc Complication: While neutralizing the acid seems logical, using strong bases (like

NaOH) to neutralize the generated HCl will prematurely cleave the Fmoc group (releasing

dibenzofulvene). This creates an insoluble sludge that can clog waste lines.
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Operational Solution: We use alcoholysis (quenching with methanol/ethanol) rather than

hydrolysis. This converts the reactive acid chloride into a stable ester without immediate

gas evolution or sludge formation.

Controlled Quenching Protocol (Step-by-Step)
Scope: Disposal of <50g of solid or residual material. For larger quantities, contact EHS.[1]

Prerequisites: Fume hood, Neoprene or Nitrile gloves (double gloved), eye protection.

Phase A: Preparation
Clear the Hood: Remove incompatible chemicals (especially oxidizers or strong bases).

Prepare Quench Solvent: In a wide-mouth Erlenmeyer flask, pour Methanol (MeOH) or

Ethanol (EtOH).

Ratio: Use approx. 20 mL of alcohol per 1 g of Fmoc-D-Phe-Cl.

Note: Methanol reacts faster; Ethanol is less exothermic. Methanol is preferred for

efficiency.

Phase B: The Quench (Derivatization)
Cooling (Optional but Recommended): If disposing of >5g, place the alcohol flask in an ice

bath to manage exotherm.

Slow Addition: Add the solid Fmoc-D-Phe-Cl to the alcohol in small portions.

Observation: You will see the solid dissolve. The solution may warm slightly.

Chemistry:

.

Result: The HCl is largely trapped in solution as methanolic HCl, preventing massive

fuming.

Agitation: Swirl gently until all solid has dissolved. Let sit in the hood for 30 minutes to

ensure complete reaction.
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Phase C: Neutralization & Disposal[2]
Check pH: The solution will be acidic (pH < 2).

Buffering (The "Anti-Sludge" Step):

Do NOT use NaOH.

Slowly add saturated Sodium Bicarbonate (NaHCO₃) solution.

Caution: This will bubble (

). Add slowly until bubbling ceases.

Final Waste Stream: Pour the resulting mixture into the Halogenated Organic Waste

container.

Why Halogenated? Even though the organic backbone is an ester, the solution contains

chloride ions and likely traces of DCM/chloroform if used in synthesis.

Visual Workflow: Decision & Action Tree
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Start: Fmoc-D-Phe-Cl Waste

State of Matter?

Solid Powder

Solution (in DCM/THF)

Is it a Spill?

Prepare Excess Methanol
(20mL per gram)

DO NOT USE WATER
Cover with Dry Sand/Vermiculite

Yes No (Planned Disposal)

Sweep into Pail
Label as 'Acid Chloride Debris'

Dispose: Halogenated Organic Waste

Contact EHS

Slowly Add Waste to Methanol
(In Fume Hood)

Wait 30 Mins
(Allow Ester Formation)

Add Sat. NaHCO3
(Stop when bubbling ends)

Click to download full resolution via product page
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Caption: Operational logic flow for distinguishing between emergency spill response and

controlled laboratory quenching.

Emergency Response: Spills
If Fmoc-D-Phe-Cl is spilled on the bench or floor, water is your enemy.

Evacuate: If the spill is large (>10g) and fuming is visible, evacuate the immediate area.

Isolate: Close lab doors to contain HCl vapors.

Cleanup (Dry Method):

Wear a respirator (acid gas cartridge) if outside a hood.

Cover the spill with Dry Sand, Vermiculite, or a commercial Acid Neutralizer (specifically

designed for anhydrous acids).

Do NOT use paper towels (they contain moisture and can char/smoke).

Scoop the absorbed material into a dry container. Do not seal tight immediately (allow off-

gassing).

Regulatory & Compliance Data
When filling out your hazardous waste tag, use the following classifications to ensure

compliance with EPA/RCRA standards.

Regulatory Parameter Classification Code

EPA Waste Code Corrosive / Reactive D002 / D003

DOT Shipping Name
Corrosive solid, acidic, organic,

n.o.s.
UN 3261

Hazard Class Class 8 Corrosive

Packing Group II Medium Danger
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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